Cas no 1212067-49-6 (rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid)

• Product Name: rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid
• CAS No: 1212067-49-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD14279176
• CID: 5086602
• PubChem ID: 1519444
• Update Time: 2025-11-05

rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(3aR,6aR)-Hexahydrocyclopenta[c]pyrrole-3a(1H)-carboxylic acid
• (3aR,6aR)-Hexahydro-cyclopenta[c]pyrrole-3a-carboxylic acid
• rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid
• 1443148-29-5
• BS-48690
• Z2695602073
• F77087
• (3aR,6aR)-hexahydro-1H-cyclopenta[c]pyrrole-3a-carboxylic acid
• 1212067-49-6
• Rac-(3ar,6ar)-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• (3aR,6aR)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3a-carboxylic acid
• CS-0246544
• (3aR,6aR)-Hexahydrocyclopenta[c]pyrrole-3a(1H)-carboxylic acid
• EN300-332740

• MDL： MFCD14279176
• Inchi： 1S/C8H13NO2/c10-7(11)8-3-1-2-6(8)4-9-5-8/h6,9H,1-5H2,(H,10,11)/t6-,8-/m0/s1
• InChI Key： JTTVKCQDFDFKRG-XPUUQOCRSA-N
• SMILES： OC([C@@]12CNC[C@@H]1CCC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3

Additional information on rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid

Comprehensive Analysis of rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 1212067-49-6): Structure, Applications, and Research Insights

The compound rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 1212067-49-6) is a stereochemically complex molecule with significant potential in pharmaceutical and chemical research. Its unique octahydrocyclopentacpyrrole backbone and carboxylic acid functional group make it a versatile intermediate for drug discovery, particularly in the development of chiral building blocks and bioactive scaffolds. Researchers are increasingly focusing on its role in modulating enzyme inhibition and receptor binding, aligning with current trends in precision medicine and targeted therapeutics.

Recent advancements in asymmetric synthesis have highlighted the importance of rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid as a precursor for stereoselective transformations. Its cyclopentacpyrrole core is structurally analogous to several natural alkaloids, sparking interest in its potential for neuroactive compound design. This aligns with growing public interest in neurodegenerative disease research and cognitive enhancers, as evidenced by rising search queries for "pyrrole derivatives in brain health" and "chiral drugs for CNS disorders".

From a synthetic chemistry perspective, the carboxylic acid moiety in CAS No. 1212067-49-6 enables diverse derivatization pathways, making it valuable for combinatorial chemistry libraries. Its fused bicyclic system offers rigidity that is sought after in drug design principles, particularly for improving pharmacokinetic properties. Industry professionals frequently search for "constrained amino acid analogs" and "saturated heterocycles in medicinal chemistry", reflecting the relevance of this compound in modern drug development.

The stereochemistry of rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid has drawn attention in catalysis research, especially for designing stereospecific ligands. Its 3aR,6aR configuration provides a template for studying diastereoselective reactions, a hot topic in green chemistry circles. Environmental concerns have amplified searches for "sustainable chiral synthesis" and "atom-economical heterocycle formation", positioning this compound as a case study for eco-friendly methodologies.

Analytical characterization of 1212067-49-6 reveals interesting conformational dynamics, with NMR studies showing restricted rotation about its pyrrolidine ring. This property is crucial for molecular modeling applications, connecting to popular queries about "computational chemistry of bridged heterocycles". The compound's hydrogen bonding capacity also makes it relevant to supramolecular chemistry research, particularly in host-guest systems design.

In material science, derivatives of rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid have shown promise as chiral auxiliaries for liquid crystal development. This intersects with booming interest in "smart materials" and "chiral photonics", as seen in search engine trends. The compound's thermal stability and solubility profile further enhance its utility across multiple disciplines, from pharmaceutical formulations to specialty chemicals.

Quality control aspects of CAS No. 1212067-49-6 emphasize the need for advanced chiral separation techniques, reflecting industry demands for "enantiomeric purity analysis" solutions. The compound serves as an excellent benchmark for developing HPLC methods for saturated nitrogen heterocycles, addressing common analytical challenges in process chemistry.

Future research directions for rac-(3aR,6aR)-octahydrocyclopentacpyrrole-3a-carboxylic acid may explore its metabolic stability and prodrug potential, topics frequently searched alongside "improving drug bioavailability". Its structural features suggest possible applications in peptide mimetics and macrocycle synthesis, areas gaining traction in biologics development.